N-benzyl-N'-{4-[2-(1-phenyl-1H-benzimidazol-2-yl)ethyl]phenyl}urea

• IUPAC Name: 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(4-pyrrolidin-1-ylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C29H35N5O2/c1-2-22-7-11-26(12-8-22)36-28-19-27(31-21-32-28)34-17-13-24(14-18-34)29(35)30-20-23-5-9-25(10-6-23)33-15-3-4-16-33/h5-12,19,21,24H,2-4,13-18,20H2,1H3,(H,30,35)
• InChI Key: UIUZUCYFZLEVFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=CC=C(C=C4)N5CCCC5
• Molecular Formula: C29H35N5O2
• Molecular Weight: 485.6 g/mol

Description

Benzimidazole derivatives are of wide interest because of their diverse biological and clinical applications. They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

Benzimidazole is produced by condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and imidazole.

Chemical Reactions Analysis

Benzimidazole is a base. It can also be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white solid that appears in form of tabular crystals. It has a molar mass of 118.139 g·mol −1. Its melting point is 170 to 172 °C.

Scientific Research Applications

Allosteric Activation of Glucokinase (GK) for Type-2 Diabetes Therapy

• Application : N-benzimidazol-2yl benzamide analogues were synthesized as allosteric activators of human glucokinase (GK). .

Anticancer Properties

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Antimicrobial and Antiparasitic Activity

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Neurological and Endocrinological Research

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Ophthalmological Applications

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Drug Design and Optimization

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Mechanism of Action

Target of Action

Benzimidazole derivatives have been reported to exhibit a wide range of pharmacological activities . They are known to interact with various targets, including enzymes, receptors, and nucleic acids, depending on their chemical structure .

Mode of Action

Benzimidazole derivatives are known to interact with their targets in various ways, such as inhibiting enzyme activity, blocking receptor sites, or interacting with dna .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways depending on their targets .

Pharmacokinetics

The pharmacokinetic properties of a compound greatly influence its bioavailability and therapeutic efficacy .

Result of Action

The effects of benzimidazole derivatives at the molecular and cellular level can vary widely, depending on their targets and mode of action .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can significantly affect the action of a compound .

Safety and Hazards

Benzimidazole has been labeled with the signal word “Warning” according to GHS labelling. Hazard statements include H302, H315, H319, H335.